![molecular formula C20H14FN3O2 B4287884 3-(3-fluorobenzyl)-1-phenylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione](/img/structure/B4287884.png)
3-(3-fluorobenzyl)-1-phenylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
Overview
Description
3-(3-fluorobenzyl)-1-phenylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a pyrido[2,3-d]pyrimidine derivative and possesses a unique structure that makes it an interesting molecule for research.
Mechanism of Action
The mechanism of action of 3-(3-fluorobenzyl)-1-phenylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione is not fully understood. However, it has been suggested that this compound exerts its activity by inhibiting specific enzymes or proteins involved in disease processes. For example, it has been reported to inhibit the activity of certain kinases, which are involved in cancer progression.
Biochemical and physiological effects:
The biochemical and physiological effects of 3-(3-fluorobenzyl)-1-phenylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione have been studied extensively. This compound has been found to possess significant anti-inflammatory and antioxidant activity. It has also been reported to exhibit neuroprotective effects and improve cognitive function.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(3-fluorobenzyl)-1-phenylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione in lab experiments include its unique structure, significant activity against various diseases, and its availability. However, the limitations of using this compound include its high cost and the need for specialized equipment and expertise to synthesize and handle it safely.
Future Directions
There are several future directions for research on 3-(3-fluorobenzyl)-1-phenylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione. Some of these include:
1. Studying the mechanism of action of this compound in greater detail to identify specific targets and pathways involved in disease processes.
2. Developing new synthetic methods to improve the yield and purity of the product.
3. Investigating the potential of this compound as a drug candidate for the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders.
4. Studying the pharmacokinetics and pharmacodynamics of this compound to determine its efficacy and safety in vivo.
5. Exploring the potential of this compound as a tool for studying specific biological processes and pathways.
In conclusion, 3-(3-fluorobenzyl)-1-phenylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione is a novel compound with significant potential for scientific research. Its unique structure and significant activity against various diseases make it an interesting molecule for further study. With continued research, this compound may prove to be a valuable tool for understanding specific biological processes and developing new treatments for various diseases.
Scientific Research Applications
The unique structure of 3-(3-fluorobenzyl)-1-phenylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione makes it an interesting molecule for scientific research. This compound has been studied extensively in various fields, including medicinal chemistry, biochemistry, and pharmacology. It has been found to possess significant activity against various diseases, including cancer, inflammation, and neurodegenerative disorders.
properties
IUPAC Name |
3-[(3-fluorophenyl)methyl]-1-phenylpyrido[2,3-d]pyrimidine-2,4-dione |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14FN3O2/c21-15-7-4-6-14(12-15)13-23-19(25)17-10-5-11-22-18(17)24(20(23)26)16-8-2-1-3-9-16/h1-12H,13H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSGJVVZPGHXMAL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C3=C(C=CC=N3)C(=O)N(C2=O)CC4=CC(=CC=C4)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14FN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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